3-Hydroxy-2-methoxypropyl octadecylcarbamate

• CAS No.: 80350-03-4
• Molecular Formula: C23H47NO4
• Molecular Weight: 401.6 g/mol
• IUPAC Name: (3-hydroxy-2-methoxypropyl) N-octadecylcarbamate
• InChI: InChI=1S/C23H47NO4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-23(26)28-21-22(20-25)27-2/h22,25H,3-21H2,1-2H3,(H,24,26)
• InChI Key: YISWNDIWGWEDMI-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCNC(=O)OCC(CO)OC

Description

3-Hydroxy-2-methoxypropyl octadecylcarbamate is a useful research compound. Its molecular formula is C23H47NO4 and its molecular weight is 401.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2.12 g (20 mmol) of 2-methoxy-1,3-propanediol 7.99 g (24 mmol) of octadecyl bromide, 2.43 g (30 mmol) of potassium cyanate and 1.29 g (4 mmol) of tetrabutyl ammonium bromide in 100 ml of dry acetonitrile was refluxed with stirring, at 100° C. for 24 hours. The resultant mixture was then diluted with hot methylene chloride, filtered and the filtrate concentrated in vacuo. The crude product was then purified by flash silica gel chromatography employing a mixture of petroleum ether and ethyl acetate in a 4:1 ratio as the eluent to yield the title compound as a solid, m.p. 56°-58° C.